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Compound of Interest

Compound Name: 4-Fluorobutanal

Cat. No.: B3031540 Get Quote

Despite the growing importance of fluorinated molecules in pharmaceuticals, agrochemicals,

and materials science, a comprehensive examination of the available scientific literature

reveals a notable scarcity of detailed applications for 4-fluorobutanal as a versatile building

block in organic synthesis. While its structure suggests potential utility in a variety of classic

carbonyl reactions, specific, well-documented examples with quantitative data and detailed

experimental protocols are conspicuously absent from readily accessible chemical databases

and research publications.

Physicochemical Properties
Based on available data, 4-fluorobutanal is a fluorinated aldehyde with the chemical formula

C₄H₇FO. A summary of its key physicochemical properties is presented in Table 1. The

presence of a fluorine atom is known to influence the electronic properties of a molecule, which

could potentially modulate the reactivity of the aldehyde group.

Table 1: Physicochemical Properties of 4-Fluorobutanal

Property Value Source

Molecular Formula C₄H₇FO PubChem

Molecular Weight 90.10 g/mol PubChem

CAS Number 462-74-8 PubChem
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Note: Experimental values for properties such as boiling point, density, and spectral data are

not consistently reported in the surveyed literature.

Potential Synthetic Applications: A Theoretical
Overview
Given the characteristic reactivity of aldehydes, 4-fluorobutanal could theoretically serve as a

valuable precursor in a range of organic transformations. The electron-withdrawing nature of

the fluorine atom might influence the electrophilicity of the carbonyl carbon, potentially affecting

reaction rates and selectivities compared to its non-fluorinated counterpart, butanal.

A logical workflow for the potential utilization of 4-fluorobutanal in organic synthesis is

depicted below. This diagram illustrates the theoretical reaction pathways that a typical

aldehyde can undergo.

Potential Reactions

Product Classes

4-Fluorobutanal

Wittig Reaction

  Phosphonium Ylide

Aldol Condensation
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Reductive Amination

  Amine, Reducing Agent

Fluoroalkenes β-Hydroxy Aldehydes/Ketones Fluoroamines

4-Fluoro-1-butanol Oxidation  e.g., PCC, Swern 4-Fluorobutanal
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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